N-(4,6-difluorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H10F2N2O3S/c1-23-11-4-2-3-8-5-12(24-15(8)11)16(22)21-17-20-14-10(19)6-9(18)7-13(14)25-17/h2-7H,1H3,(H,20,21,22)
• InChI Key: MDLCFGSJRBXKRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C17H10F2N2O3S
• Molecular Weight: 360.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves coupling reactions. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were determined using spectroanalytical data (NMR, IR) and elemental analysis. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Synthesis and Chemical Characterization

• The synthesis of related compounds involves complex chemical reactions, leading to the creation of novel heterocyclic compounds with potential biological activities. For example, compounds derived from visnaginone and khellinone have shown to exhibit anti-inflammatory and analgesic properties, indicating the versatility of such molecular frameworks in drug design (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Potential Antibacterial and Antimicrobial Properties

• Novel thiazolidine-2,4-dione carboxamide and amino acid derivatives have been synthesized, showing moderate antibacterial and antifungal activities against a range of pathogens, highlighting the therapeutic potential of structurally similar compounds in addressing resistant microbial strains (Rakia Abd Alhameed et al., 2019).

Anticancer Research

• The development of ferrocenylmethyl benzene-carboxamide derivatives shows that structurally related compounds can exhibit cytotoxic effects on cancer cell lines, underlining the importance of such compounds in the development of new anticancer agents (Paula N. Kelly et al., 2007).

Discovery of Novel Synthetic Pathways

• Research into the synthesis of diverse heterocyclic compounds from a single precursor demonstrates the chemical versatility and potential applications of compounds like N-(4,6-difluorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide in generating a wide array of bioactive molecules (Mark A. Honey et al., 2012).

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities and therapeutic applications. The development of new molecules from this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules could be a promising area of research.